Cas no 1261911-50-5 (3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid
• CAS No: 1261911-50-5
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321675
• CID: 2762960
• PubChem ID: 53227541
• Update Time: 2025-10-29

3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261911-50-5
• MFCD18321675
• DTXSID60691074
• 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid, 95%
• 4'-Chloro-6-fluoro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-CHLORO-2-METHOXYPHENYL)-4-FLUOROBENZOIC ACID
• 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid

• MDL： MFCD18321675
• Inchi： 1S/C14H10ClFO3/c1-19-13-7-9(15)3-4-10(13)11-6-8(14(17)18)2-5-12(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： ANLDHLMEXSKOSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid

In-Depth Analysis of 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid (CAS No. 1261911-50-5)

3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid (CAS 1261911-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated benzoic acid derivative exhibits unique chemical properties due to its distinct molecular structure, featuring both chloro and methoxy substituents on the phenyl ring. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of targeted therapies.

The compound's molecular formula, C₁₄H₁₀ClFO₃, reveals its aromatic character and the presence of multiple functional groups that contribute to its reactivity. The fluorine atom at the 4-position of the benzoic acid moiety is particularly noteworthy, as fluorination often enhances a compound's metabolic stability and bioavailability - a key consideration in modern medicinal chemistry. This characteristic makes 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid a valuable intermediate for creating more complex pharmaceutical agents.

Recent studies have explored the potential of 1261911-50-5 in various applications, particularly in the field of small molecule drug development. Its structural features suggest possible utility as a kinase inhibitor scaffold, which aligns with current trends in cancer research. The compound's chloro-methoxy-phenyl moiety may contribute to specific binding interactions with biological targets, while the fluorobenzoic acid portion could enhance cell permeability - a combination that addresses two critical challenges in drug design.

The synthesis of 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and verifying its purity, which is crucial for research applications. The growing demand for high-quality pharmaceutical intermediates has increased interest in optimized synthetic routes for this molecule.

From a commercial perspective, CAS 1261911-50-5 represents an important niche product in the fine chemicals market. Suppliers specializing in fluorinated aromatic compounds have reported steady demand, particularly from pharmaceutical companies engaged in structure-activity relationship studies. The compound's price and availability can vary significantly depending on purity requirements and order quantities, with current market trends showing increased interest in custom synthesis services for such specialized intermediates.

Environmental and safety considerations for 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Storage recommendations typically include protection from moisture and light, with stability studies suggesting good shelf life under appropriate conditions. These practical aspects are frequently addressed in technical data sheets provided by reputable suppliers.

The future research directions for 1261911-50-5 appear promising, particularly in light of growing interest in fluorine-containing pharmaceuticals. Recent publications have highlighted the importance of such compounds in addressing challenges like drug resistance and improving therapeutic selectivity. As computational chemistry and AI-driven drug discovery methods advance, compounds with well-defined structures like 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid serve as valuable reference points for molecular modeling studies.

For researchers considering working with this compound, several key questions frequently arise: What are the optimal solubility characteristics of this material? How does the fluorine substitution pattern influence its reactivity? What are the most efficient purification methods for scale-up purposes? These practical considerations reflect the compound's growing importance in chemical research and development pipelines.

In conclusion, 3-(4-Chloro-2-methoxyphenyl)-4-fluorobenzoic acid (CAS 1261911-50-5) represents an interesting case study in modern medicinal chemistry intermediates. Its combination of halogen and ether functionalities on an aromatic framework provides multiple handles for further chemical modification, making it a versatile building block. As the pharmaceutical industry continues to explore new chemical space for drug development, compounds like this will likely play an increasingly important role in bridging the gap between molecular design and biological activity.